Cas no 66466-56-6 (1-bromo-3-chloro-2-methylpropan-2-ol)

• Product Name: 1-bromo-3-chloro-2-methylpropan-2-ol
• CAS No: 66466-56-6
• MF: C₄H₈BrClO
• MW: 187.462719917297
• CID: 501714
• PubChem ID: 2777001
• Update Time: 2025-10-30

1-bromo-3-chloro-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-bromo-3-chloro-2-methyl-
• 1-BROMO-3-CHLORO-2-METHYL-2-PROPANOL
• 1-bromo-3-chloro-2-methylpropan-2-ol
• 1-Brom-2-methyl-3-chlor-propanol-2
• 1-Brom-3-chlor-2-methyl-propan-2-ol
• 1-bromo-3-chloro-2-methyl-propan-2-ol
• 2-Propanol,1-bromo-3-chloro-2-methyl
• EN300-1136736
• DTXSID30380327
• FT-0607479
• 66466-56-6
• AKOS026733767

• Inchi： 1S/C4H8BrClO/c1-4(7,2-5)3-6/h7H,2-3H2,1H3
• InChI Key： FMFMHARQNAZPBB-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)O

Computed Properties

• Exact Mass: 185.94500
• Monoisotopic Mass: 185.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.606
• Boiling Point: 210°C at 760 mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.505
• PSA: 20.23000
• LogP: 1.37110

Additional information on 1-bromo-3-chloro-2-methylpropan-2-ol

Chemical Profile of 1-bromo-3-chloro-2-methylpropan-2-ol (CAS No. 66466-56-6)

1-bromo-3-chloro-2-methylpropan-2-ol, identified by its Chemical Abstracts Service (CAS) number 66466-56-6, is a significant intermediate in synthetic organic chemistry. This compound, featuring a bromo and chloro substituent on a tertiary alcohol backbone, has garnered attention due to its versatile reactivity and utility in pharmaceutical synthesis. The structural motif of this molecule allows for diverse functionalization pathways, making it a valuable building block in the development of more complex chemical entities.

The compound’s molecular structure consists of a propanol core substituted with bromine at the first carbon and chlorine at the third carbon, with a methyl group at the second carbon. This arrangement imparts unique electronic and steric properties that influence its chemical behavior. The presence of both halogen atoms enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, while the tertiary alcohol provides a site for further derivatization via oxidation or reduction.

In recent years, 1-bromo-3-chloro-2-methylpropan-2-ol has been explored in the synthesis of various pharmacologically active compounds. Its role as a precursor in constructing heterocyclic scaffolds has been particularly noteworthy. For instance, studies have demonstrated its utility in the preparation of substituted pyrroles and pyridines, which are key components in numerous therapeutic agents. The ability to introduce additional functional groups at specific positions allows for fine-tuning of biological activity, making this compound indispensable in medicinal chemistry.

One of the most compelling applications of 1-bromo-3-chloro-2-methylpropan-2-ol is in the development of novel antimicrobial agents. The increasing prevalence of drug-resistant pathogens has driven research into new chemical entities with enhanced efficacy. Researchers have leveraged the reactivity of this compound to synthesize derivatives that exhibit potent activity against Gram-positive and Gram-negative bacteria. The halogenated alcohols derived from 1-bromo-3-chloro-2-methylpropan-2-ol have shown promising results in preliminary screenings, highlighting their potential as lead compounds for future antibiotics.

The compound’s significance extends beyond antibiotic development. It has also been utilized in the synthesis of agrochemicals, where its structural features contribute to the efficacy of herbicides and fungicides. The bromo and chloro substituents facilitate further chemical transformations that yield compounds with improved environmental stability and target specificity. Such advancements are crucial for sustainable agriculture, where minimizing ecological impact while maintaining crop protection is paramount.

From a synthetic chemistry perspective, 1-bromo-3-chloro-2-methylpropan-2-ol serves as a cornerstone for multi-step reactions involving cross-coupling techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups into the molecular framework, expanding the scope of possible derivatives. The tertiary alcohol can also be converted into esters or amides, further broadening its utility in drug discovery pipelines.

The industrial production of 1-bromo-3-chloro-2-methylpropan-2-ol typically involves halogenation reactions on isobutanol or related alcohols under controlled conditions. Advances in catalytic systems have improved yields and selectivity, reducing byproduct formation and environmental concerns associated with halogenation processes. Such refinements align with global efforts to promote greener chemistry practices.

Recent research has also explored the role of 1-bromo-3-chloro-2-methylpropan-2-ol in material science applications. Its ability to undergo polymerization or form coordination complexes with metal ions opens doors for novel materials with tailored properties. For example, polymers derived from this compound have been investigated for their potential use in coatings that exhibit enhanced durability or biodegradability.

In conclusion, 1-bromo-3-chloro-2-methylpropan-2-ol (CAS No. 66466-56-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic pathways, making it a cornerstone in organic synthesis. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain a critical tool for chemists and researchers worldwide.